Cas no 1998603-50-1 (trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol)

• Product Name: trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol
• CAS No: 1998603-50-1
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 6122071
• PubChem ID: 102731201
• Update Time: 2025-08-04

trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol
• Cyclohexanol, 2-[[2-(2-hydroxyethoxy)ethyl]amino]-, (1S,2S)-
• (1S,2S)-2-{[2-(2-hydroxyethoxy)ethyl]amino}cyclohexan-1-ol
• AKOS040823034
• 1998603-50-1
• trans-2-{[2-(2-hydroxyethoxy)ethyl]amino}cyclohexan-1-ol
• F6545-4415

• Inchi： 1S/C10H21NO3/c12-6-8-14-7-5-11-9-3-1-2-4-10(9)13/h9-13H,1-8H2/t9-,10-/m0/s1
• InChI Key： XVMTWDAEFZSMBO-UWVGGRQHSA-N
• SMILES： [C@H]1(O)CCCC[C@@H]1NCCOCCO

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 358.2±37.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)

Additional information on trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol

trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol: A Comprehensive Overview

trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol, with the CAS number 1998603-50-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and materials science. The compound's name reflects its structural composition, with the "trans" designation indicating the stereochemistry of the cyclohexane ring. The presence of hydroxyl and ethoxy groups suggests that this compound may exhibit unique chemical reactivity and biological activity.

The molecular structure of trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol comprises a cyclohexane ring substituted with an amino group at position 2 and a hydroxyl group at position 1. The amino group is further substituted with a 2-(hydroxyethoxy)ethyl chain, which introduces additional functional groups into the molecule. This complexity makes the compound a promising candidate for studying stereochemical effects on biological systems.

Recent studies have explored the synthesis and characterization of this compound, with researchers employing advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure. The synthesis process involves multi-step reactions, including nucleophilic substitution and cyclization, which highlight the versatility of this compound in organic synthesis.

In terms of applications, trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol has shown potential in the development of bioactive molecules. Its ability to form hydrogen bonds due to the hydroxyl and amino groups makes it a candidate for drug delivery systems or as a component in bioconjugates. Additionally, the compound's stereochemistry may influence its interaction with biological targets, making it a valuable tool in medicinal chemistry.

The latest research also points to the compound's role in materials science, particularly in the creation of polymers or surfactants. Its amphiphilic nature, arising from the combination of hydrophilic and hydrophobic groups, could be exploited for developing new materials with tailored properties.

In conclusion, trans-2-{2-(2-hydroxyethoxy)ethylamino}cyclohexan-1-ol (CAS No: 1998603-50-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an intriguing subject for further research, particularly in drug discovery and material innovation.